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Compound of Interest

Compound Name: 3,5-dinitro-1H-pyrazole

CAS No.: 38858-89-8

Cat. No.: B1585103

Get Quote

Executive Summary
3,5-Dinitro-1H-pyrazole (3,5-DNP) is a critical heterocyclic precursor in the synthesis of

insensitive high explosives (IHEs), such as LLM-116 (4-amino-3,5-dinitro-1H-pyrazole).[1] Its

utility in energetic materials science is defined by its high nitrogen content and thermal stability.

However, its handling requires a precise understanding of its solubility landscape, which is

dominated by its high acidity (pKa ~3.4–5.1) and capacity for hydrogen bonding.[2] This guide

details the solvent interactions, thermodynamic behaviors, and self-validating purification

protocols required for high-purity isolation.

Physicochemical Basis of Solubility
The solubility behavior of 3,5-DNP is governed by two primary molecular features: the acidity of

the pyrazole N-H proton and the electron-withdrawing nature of the nitro groups.

Acidity & Salt Formation: The two nitro groups at positions 3 and 5 significantly increase the

acidity of the amine proton on the pyrazole ring. With a pKa estimated between 3.4 and 5.1,

3,5-DNP is significantly more acidic than unsubstituted pyrazole. This property allows it to
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function as a Brønsted acid, exhibiting high solubility in basic aqueous media through the

formation of pyrazolate anions.

Polarity & Hydrogen Bonding: The molecule is highly polar. In its neutral form, it acts as both

a hydrogen bond donor (N-H) and acceptor (NO₂). This dual nature facilitates solubility in

polar aprotic solvents (DMSO, DMF) and polar protic solvents (Alcohols), while rendering it

sparingly soluble in non-polar hydrocarbons.

Molecular Structure & Tautomerism
3,5-DNP exhibits annular tautomerism. In solution, the proton can migrate between N1 and N2.

However, due to the symmetry of the 3,5-substitution pattern, the tautomers are identical

(degenerate tautomerism), simplifying the solubility profile compared to asymmetric isomers

like 3,4-dinitropyrazole.

Solubility Data & Solvent Compatibility
The following table summarizes the qualitative and quantitative solubility characteristics of 3,5-

DNP across various solvent classes. Data is synthesized from recrystallization protocols and

thermodynamic studies of homologous nitropyrazoles.

Table 1: Solubility Profile of 3,5-Dinitro-1H-Pyrazole
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Solvent Class Specific Solvent Solubility Rating Operational Notes

Polar Aprotic DMSO High

Forms stable solvates

(e.g., 1:1 crystal

solvates). Excellent

for initial dissolution

but difficult to remove

completely.

DMF High

Suitable for reactions;

high boiling point

requires vacuum

distillation for removal.

Acetone High

Good solvent for

transfer; high volatility

allows easy removal.

Acetonitrile Moderate-High

Often used as a

reaction medium for

N-functionalization.

Polar Protic Methanol/Ethanol Moderate

Solubility increases

significantly with

temperature. Common

for recrystallization

when mixed with

water.

Water (Neutral/Acidic) Low

Poor solubility for the

neutral species. Used

as an anti-solvent to

precipitate the neutral

form from organic

solutions.
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Basic Aqueous NaOH / NH₄OH (aq) Very High

Dissolves readily by

forming the soluble

3,5-dinitropyrazolate

anion. Key to

purification.

Esters Ethyl Acetate Moderate

Excellent for liquid-

liquid extraction from

acidified aqueous

layers.

Non-Polar Hexane / Toluene Low / Insoluble

Used as anti-solvents

to induce precipitation

or wash away non-

polar impurities.

Aromatic Benzene Moderate (Hot)

Historically used for

recrystallization,

though safety

concerns (toxicity)

favor other solvents.

Thermodynamic Insight: The dissolution of nitropyrazoles in polar solvents is typically

endothermic, meaning solubility exhibits a positive correlation with temperature. The Apelblat

equation has been successfully applied to model the solubility curves of homologous

compounds (e.g., 3(5)-nitropyrazole), confirming that heating significantly enhances saturation

limits in alcohols and esters.

Experimental Protocol: Acid-Base Purification
Workflow
The most robust method for purifying 3,5-DNP exploits its acidity. This "Acid-Base Swing"

protocol is self-validating: impurities that do not possess similar acidic properties (e.g., non-

acidic precursors or decomposition byproducts) will not track with the product through the

phase changes.

Diagram: Acid-Base Purification Logic
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Caption: Logical flow of the acid-base purification strategy. The process selectively isolates the

target compound based on its pKa, rejecting non-acidic contaminants.

Step-by-Step Methodology
Dissolution (Salt Formation):

Suspend the crude 3,5-DNP solid in water.

Slowly add 20% aqueous NaOH or concentrated NH₄OH with stirring until the pH reaches

~9–10.

Observation: The solid should dissolve completely to form a yellow/orange solution (the

dinitropyrazolate salt).

Filtration (Impurity Removal):

Filter the basic solution through a fine glass frit or Celite pad.

Validation: Insoluble solids trapped here are non-acidic impurities (e.g., unreacted neutral

precursors or decomposition tars).

Precipitation (Regeneration):

Cool the filtrate to 0–5°C in an ice bath.

Slowly add concentrated HCl dropwise while monitoring pH.

Endpoint: Continue until pH < 1. The neutral 3,5-DNP will precipitate as a colorless or pale

yellow solid.

Isolation:

Filter the precipitate and wash with cold water to remove inorganic salts (NaCl/NH₄Cl).

Alternative Extraction: If the product precipitates as an oil or is too fine, extract the acidic

aqueous mixture with Ethyl Acetate (3x). Dry the organic layer over MgSO₄ and evaporate.

[3]
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Recrystallization Strategies
For ultra-high purity required in pharmaceutical or energetic applications, recrystallization is

performed after the acid-base workup.

Water: Recrystallization from boiling water is effective for the ammonium salt of 3,5-DNP,

which forms large crystals. The neutral compound can be recrystallized from water but

requires large volumes due to low solubility.

Benzene (Caution): Historically cited as a superior solvent for obtaining well-defined crystals

of neutral 3,5-DNP. Note: Due to toxicity, Toluene is a modern substitute, though solubility

may be lower.

Ethanol/Water: A standard mixed-solvent system. Dissolve 3,5-DNP in hot ethanol, then add

hot water until turbidity appears. Cool slowly to induce crystallization.

Safety & Handling
As a polynitro heterocyclic compound, 3,5-DNP is an energetic material precursor.

Impact Sensitivity: While less sensitive than its final explosive derivatives (like LLM-116), it

should be treated with care.

Thermal Stability: Decomposition onset is typically reported >280°C, but thermal history can

lower this. Avoid heating dry solids above 150°C.

PPE: Standard lab attire plus face shield. Work behind a blast shield when handling

quantities >1g.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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